Cas no 2058154-31-5 (Boronic acid, B-imidazo[1,2-a]pyridin-8-yl-)

• Product Name: Boronic acid, B-imidazo[1,2-a]pyridin-8-yl-
• CAS No: 2058154-31-5
• MF: C₇H₇BN₂O₂
• MW: 161.96
• MDL: MFCD06739226
• CID: 5523948
• PubChem ID: 55255150
• Update Time: 2026-03-11

Boronic acid, B-imidazo[1,2-a]pyridin-8-yl- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-imidazo[1,2-a]pyridin-8-yl-
• imidazo[1,2-a]pyridin-8-ylboronic acid
• AB28908
• CS-0178815
• IMIDAZO[1,2-A]PYRIDINE-8-BORONIC ACID
• {imidazo[1,2-a]pyridin-8-yl}boronic acid
• P20641
• starbld0017111
• MFCD06739226
• PS-18231
• AKOS006292355
• SY296108
• 2058154-31-5
• EN300-7808937

• MDL： MFCD06739226
• Inchi： 1S/C7H7BN2O2/c11-8(12)6-2-1-4-10-5-3-9-7(6)10/h1-5,11-12H
• InChI Key： FBWJOINFQOZYAC-UHFFFAOYSA-N
• SMILES： B(C1=CC=CN2C=CN=C12)(O)O

Computed Properties

• Exact Mass: 162.0600576g/mol
• Monoisotopic Mass: 162.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on Boronic acid, B-imidazo[1,2-a]pyridin-8-yl-

Comprehensive Analysis of Boronic acid, B-imidazo[1,2-a]pyridin-8-yl- (CAS No. 2058154-31-5)

Boronic acid, B-imidazo[1,2-a]pyridin-8-yl- (CAS No. 2058154-31-5) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique imidazo[1,2-a]pyridine scaffold, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure combines the electron-rich imidazo[1,2-a]pyridine moiety with the reactive boronic acid group, enabling precise C-C bond formation under mild conditions.

Recent advancements in drug discovery have highlighted the importance of heterocyclic boronic acids like 2058154-31-5. Researchers are particularly interested in its potential applications for kinase inhibition and proteasome modulation, areas dominating cancer therapeutics discussions. The compound's ability to form stable complexes with biological targets aligns with the growing demand for targeted therapies, a frequently searched topic in AI-driven drug development platforms.

From a materials science perspective, this boronic acid derivative shows promise in organic electronic applications. Its conjugated system and planar geometry make it suitable for OLED materials and molecular sensors, addressing the surge in searches for "smart materials 2024" and "advanced organic semiconductors." The compound's fluorescence properties further expand its utility in bioimaging probes, a hot topic in nanotechnology forums.

Synthetic accessibility remains a key advantage of CAS 2058154-31-5. Modern flow chemistry techniques (a trending search term in process chemistry) enable its scalable production while minimizing waste. This aligns with the pharmaceutical industry's focus on "green chemistry solutions," as evidenced by increased searches for sustainable synthesis methods. The compound's stability under aqueous conditions also addresses common challenges in bioconjugation chemistry.

Analytical characterization of B-imidazo[1,2-a]pyridin-8-yl- boronic acid typically involves advanced techniques like NMR spectroscopy (particularly 11B NMR) and mass spectrometry, topics frequently queried in analytical chemistry databases. Its crystallographic data provides insights into molecular packing, relevant to searches for "structure-property relationships" in computational chemistry circles.

The compound's role in medicinal chemistry continues to evolve, with recent studies exploring its metallopharmaceutical potential. This intersects with popular searches about "metal-drug interactions" and "chelation therapy." Its pH-dependent solubility profile makes it particularly interesting for drug formulation scientists, a group increasingly active in online research forums.

In catalysis research, 2058154-31-5 serves as a precursor for ligand design, especially in palladium-catalyzed systems. This connects to trending queries about "catalyst recycling" and "atom-efficient reactions." The compound's air stability addresses practical concerns frequently raised in industrial chemistry discussions.

Emerging applications in chemical biology leverage this boronic acid's ability to form reversible covalent bonds with diols, making it valuable for glycobiology studies. This aligns with growing interest in "carbohydrate-protein interactions," a rising search term in biochemical research platforms. The compound's cell permeability further enhances its utility in live-cell imaging studies.

Quality control protocols for CAS 2058154-31-5 emphasize HPLC purity assessments and residual solvent analysis, addressing common purchaser concerns visible in chemical marketplace search patterns. The compound's storage stability under inert atmospheres remains a frequently discussed topic in laboratory management communities.

Future research directions likely include exploration of polymeric derivatives for drug delivery systems and stimuli-responsive materials, both high-traffic topics in materials science publications. The compound's modular synthesis pathway also positions it well for combinatorial chemistry approaches, a persistent focus in high-throughput screening literature.